Cas no 165198-53-8 (Rivulobirin A)

• Product Name: Rivulobirin A
• CAS No: 165198-53-8
• MF: C₃₂H₂₈O₁₀
• MW: 572.558730125427
• CID: 171808
• Update Time: 2024-03-01

Rivulobirin A Chemical and Physical Properties

Names and Identifiers

• 7H-Furo[3,2-g][1]benzopyran-7-one,9-[[2-[2-hydroxy-1,1-dimethyl-3-[(7-oxo-7H-furo[3,2-g][1]benzopyran-9-yl)oxy]propoxy]-3-met
• 7H-Furo[3,2-g][1]benzopyran-7-one,9-[[2-[2-hydroxy-1,1-dimethyl-3-[(7-oxo-7H-furo[3,2-g][1]benzopyran-9-yl)oxy]propoxy]-3-methyl-3-buten-1-yl]oxy]-
• 7H-Furo[3,2-g][1]benzopyran-7-one,9-[[2-[2-hydroxy-1,1-dimethyl-3-[(7-oxo-7H-furo[3,2-g][1]benzopyran-9-yl)oxy]propoxy]-3-methyl-3-butenyl]oxy]-(9CI)
• Rivulobirin
• Rivulobirin A
• MLS002472885
• HMS2267D07
• SMR001396996

• Inchi： 1S/C32H28O10/c1-17(2)22(15-38-30-26-20(9-11-36-26)13-18-5-7-24(34)40-28(18)30)42-32(3,4)23(33)16-39-31-27-21(10-12-37-27)14-19-6-8-25(35)41-29(19)31/h5-14,22-23,33H,1,15-16H2,2-4H3
• InChI Key： AVODUFXCUYKMAY-UHFFFAOYSA-N
• SMILES： O(C(C(=C)C)COC1C2=C(C=CC(=O)O2)C=C2C=COC=12)C(C)(C)C(COC1C2=C(C=CC(=O)O2)C=C2C=COC=12)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 42
• Rotatable Bond Count: 10
• Complexity: 1100
• Topological Polar Surface Area: 127
• XLogP3: 3.048

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Psoralens